BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physicochemical
Properties and Applications of 1,3-
Diiodobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
1,3-diiodobenzene, with a specific focus on its melting point. It includes detailed experimental
protocols for accurate determination and contextualizes its relevance in modern chemical
synthesis and drug development.

Core Physicochemical Data

1,3-Diiodobenzene, also known as m-diiodobenzene, is a halogenated aromatic compound
with the chemical formula CeHalz. It serves as a versatile intermediate in a wide array of
synthetic applications due to its dual reactive iodine substituents.[1][2] The meta-positioning of
these atoms allows for controlled, stepwise functionalization, making it a valuable building
block for complex molecular architectures.[2][3] Its physical properties are well-documented,
though variations in reported melting points exist, likely due to differences in purity and
measurement techniques.

A summary of its key physical and chemical identifiers is presented below.
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Property Value Source(s)

Molecular Formula CeHal2 [1114]

Molar Mass 329.91 g/mol [41[5]

CAS Number 626-00-6 [1][4][6]
White to cream or pale yellow

Appearance crystalline solid/powder.[1][5] [11[5]16]
[6]

Melting Point 32.0-38.0 °C [6]

34-37 °C (lit.) [71[8]

40 °C [4]

51.50 °C [5]

Boiling Point 285 °C [41[8]

Density ~2.47 g/mL [41[8]

Experimental Protocol: Melting Point Determination

The accurate determination of a melting point is crucial for verifying the identity and purity of a

crystalline solid like 1,3-diiodobenzene. A pure compound typically exhibits a sharp melting

range of 0.5-1.0°C, whereas impurities can cause a depression and broadening of this range.

The following protocol outlines the standard capillary method.

Objective: To determine the melting point range of a solid sample of 1,3-diiodobenzene.

Apparatus:

Spatula

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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e Thermometer (if using Thiele tube)
Procedure:
e Sample Preparation:
o Place a small amount of the 1,3-diiodobenzene sample on a clean, dry surface.

o Using a mortar and pestle, carefully grind the crystals into a fine, uniform powder.[9] This
ensures efficient and even heat transfer.

e Capillary Tube Loading:

o Invert a capillary tube and press the open end into the powdered sample. A small amount
of powder will be forced into the tube.

o Tap the sealed end of the capillary tube gently on a hard surface to pack the powder
down.[10]

o Repeat this process until the packed sample height is approximately 1-2 mm.[10]
e Measurement - Preliminary (Rough) Trial:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to get an approximate melting temperature.[9] This provides a
target range for the more precise measurement.

e Measurement - Accurate Determination:

o Allow the apparatus to cool to at least 15-20°C below the approximate melting point
observed in the preliminary trial.[9]

o Insert a new, freshly prepared capillary tube with the sample.

o Heat the block rapidly until the temperature is about 15°C below the expected melting
point.
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o Decrease the heating rate to a slow, constant rate of 1-2°C per minute.[9] A slow heating
rate is critical for accuracy.[9]

o Data Recording:

o Record the temperature (T1) at which the first liquid droplet becomes visible within the
sample.[9]

o Continue heating slowly and record the temperature (T2) at which the last solid crystal
completely liquefies.[9]

o The melting point is reported as the range T1 - T2.
o For subsequent trials, always use a fresh sample in a new capillary tube.

Visualized Workflow: Melting Point Determination

The logical flow of the experimental protocol for determining the melting point can be visualized

as follows.

‘Messurement

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Applications in Research and Drug Development

1,3-Diiodobenzene is not merely a laboratory chemical; it is a critical starting material and
intermediate in several advanced applications relevant to researchers and pharmaceutical
professionals.
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e Organic Synthesis: It is a fundamental building block in organic synthesis. The two iodine
atoms can be selectively functionalized through various cross-coupling reactions, such as
Suzuki and Sonogashira couplings, to build more complex molecules.[2] This versatility is
essential for creating novel organic compounds.

e Pharmaceutical Intermediates: The compound serves as a key intermediate in the synthesis
of pharmaceuticals.[1][2] The iodine atoms can be replaced with other functional groups to
construct iodinated drug scaffolds, which are components of various bioactive molecules.[2]

o Advanced Materials: In materials science, 1,3-diiodobenzene is used in the development of
organic electronics and advanced polymers.[1][2] It is a precursor for synthesizing
conductive polymers and is used to create organic ligands for Metal-Organic Frameworks
(MOFs), which have applications in gas storage, catalysis, and drug delivery.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties
and Applications of 1,3-Diiodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666199#1-3-diiodobenzene-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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